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Compound of Interest

Compound Name: CTX-0294885 hydrochloride

Cat. No.: B1150419

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock and working
solutions of CTX-0294885, a potent, broad-spectrum kinase inhibitor. Adherence to these
guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

CTX-0294885 is a bisanilino pyrimidine that has demonstrated inhibitory activity against a wide
array of kinases.[1][2] It is frequently utilized as a reagent for affinity purification in mass
spectrometry-based kinome profiling.[3][4][5]

Data Presentation

The following tables summarize the key quantitative data for CTX-0294885.

Table 1: Chemical and Physical Properties

Property Value Source
Molecular Formula C22H24CIN-7O [1][6]
Molecular Weight 437.93 g/mol [1][2]
Appearance White crystalline solid [1][6]
Purity >98% [6]

CAS Number 1439934-41-4 [1][21[6]
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Table 2: Solubility Data

o Molar
Solubility .
Solvent Concentration Notes Source
(mg/mL)
(mM)
Use fresh,
anhydrous
DMSO as itis
45.67 - 200.94 hygroscopic,
DMSO 20 - 88 mg/mL i [1][2][6]
mM which can
reduce solubility.
Sonication may
be required.
DMF 20 mg/mL 45.67 mM [6]
Ethanol 0.1 mg/mL 0.23 mM Insoluble. [2][6]
Water Insoluble Insoluble [2]
DMSO:PBS (pH
0.5 mg/mL 1.14 mM [6]
7.2) (1:1)
Table 3: Storage and Stability
Storage .
Form Duration Source
Temperature
Solid Powder -20°C Up to 3 years [1][2]
In Solvent (DMSO) -80°C Up to 2 years [1107118]
In Solvent (DMSO) -20°C Upto 1 month-1year [2][7][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO
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Materials:

o CTX-0294885 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber glass vials or polypropylene tubes
e \Vortex mixer

e Sonicator (optional)

o Calibrated pipettes

Procedure:

e Pre-use Preparation: Before opening, allow the vial of CTX-0294885 to equilibrate to room
temperature for at least 60 minutes. This prevents condensation from forming on the
compound.

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of CTX-
0294885 using its molecular weight (437.93 g/mol ). For example, to prepare 1 mL of a 10
mM stock solution, you will need 4.38 mg of CTX-0294885.

o Dissolution:

o Aseptically weigh the calculated amount of CTX-0294885 powder and transfer it to a
sterile vial.

o Add the appropriate volume of anhydrous DMSO.
o Tightly cap the vial and vortex thoroughly for 2-5 minutes to dissolve the compound.
o If the compound does not fully dissolve, sonication is recommended to aid dissolution.[1]

» Aliquoting and Storage:
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o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
tightly sealed vials to minimize freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 2 years).[7][8] For shorter-term
storage, -20°C is acceptable for up to one year.[7][8]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays

Materials:

e 10 mM CTX-0294885 stock solution in DMSO

e Appropriate cell culture medium (e.g., DMEM, RPMI-1640)
 Sterile microcentrifuge tubes

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM CTX-0294885 stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the stock solution with cell culture medium to
achieve the desired final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.5%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control in
your experiment contains the same final concentration of DMSO.

o Application: Add the final working solutions to your cell-based assays immediately after
preparation. It is recommended to prepare fresh working solutions for each experiment.

Protocol 3: Preparation of a Formulation for In Vivo
Studies

This protocol provides an example formulation for administering CTX-0294885. The optimal
formulation may vary depending on the animal model and route of administration.
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Materials:

o CTX-0294885 powder

e Anhydrous DMSO

e PEG300

e Tween 80

e Saline (0.9% NacCl in sterile water)

 Sterile tubes

Example Formulation (e.g., for a 2 mg/mL working solution):[1]

e Stock Preparation: Prepare a concentrated stock solution in DMSO. For instance, dissolve
the required amount of CTX-0294885 in DMSO to achieve a concentration that is higher than
the final working solution (e.g., 20 mg/mL).

e Vehicle Preparation: In a sterile tube, combine the vehicle components. A common vehicle
consists of:

10% DMSO

[e]

40% PEG300

[e]

5% Tween 80

o

45% Saline

[¢]

e Final Formulation:

o Add the calculated volume of the CTX-0294885 DMSO stock to the pre-mixed vehicle to
achieve the final desired concentration (e.g., 2 mg/mL).

o Vortex thoroughly to ensure a homogenous solution. Sonication may be necessary to
achieve a clear solution.[1]
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o Itis recommended to prepare this formulation fresh on the day of use.[7]

Visualizations

Below are diagrams illustrating key workflows.

Caption: Workflow for preparing a CTX-0294885 stock solution.
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Caption: Workflow for preparing an in vitro working solution.
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Caption: Workflow for preparing an in vivo formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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